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Introduction
Barium oleate, the barium salt of oleic acid, serves as a key component in the formulation of

lubricating greases, particularly in the creation of barium complex greases. These greases are

renowned for their exceptional performance characteristics, including high-temperature stability,

excellent water resistance, and robust extreme pressure and anti-wear properties. This

document provides detailed application notes, experimental protocols, and performance data

related to the use of Barium oleate in lubricating grease formulations.

Barium-based greases are synthesized through the saponification of fatty acids with barium

hydroxide. The resulting soap acts as a thickener, forming a fibrous matrix that entraps the

base oil. Barium oleate, a simple barium soap, can be further reacted with complexing agents

to form barium complex greases, which exhibit enhanced thermal and mechanical stability.

Performance Characteristics of Barium Oleate
Greases
Greases formulated with barium oleate and its complexes exhibit a range of desirable

properties that make them suitable for demanding industrial applications. The performance of a

typical complex barium-based grease is summarized in the table below.
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Property Test Method Value

Appearance Visual White

NLGI Grade ASTM D217 1, 2

Thickener Type - Complex barium grease

Corrosion Resistance (52°C,

48h)
- Qualified

Welding Load PD Value (Four

Ball Machine)
- 3924 N

Dropping Point ASTM D566 >300°C min

Max Operating Temperature - 200°C

Min Operating Temperature - -30°C

Evaporation (99°C, 22h) - 0.2% max

Copper Corrosion (100°C,

24h)
ASTM D4048 No blue change

Extreme Pressure

Performance PB (Four Ball

Machine)

- 780 N min

Steel Mesh Oil Separation

(100°C, 24h)
- 0.5% max

Water Loss Amount (38°C, 1h) - 6% max

Table 1: Typical performance data for a complex barium base grease.[1]

Experimental Protocols
Detailed methodologies for key experiments cited in the performance data table are provided

below.

ASTM D217: Cone Penetration of Lubricating Grease
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This test method measures the consistency of lubricating grease by the penetration of a cone

of specified dimensions and mass. The penetration depth is an empirical measure of stiffness.

Apparatus:

Penetrometer with a standard cone

Grease worker with a plunger and perforated plate

Constant temperature bath (25 ± 0.5°C)

Spatula

Procedure:

Sample Preparation: Place a sufficient amount of the grease sample (at least 1 lb or 0.45 kg)

into the grease worker cup.[2]

Working (for worked penetration): If determining worked penetration, subject the sample to

60 double strokes in the grease worker.[3]

Conditioning: Bring the sample to a temperature of 25 ± 0.5°C.[3]

Test Execution:

Level the surface of the grease in the cup.

Position the cup on the penetrometer table and lower the cone until its tip just touches the

grease surface.

Release the cone and allow it to drop freely into the grease for 5 ± 0.1 seconds.[2]

Record the penetration depth in tenths of a millimeter from the penetrometer scale.[2]

Reporting: The reported value is typically the average of three determinations.[2]

ASTM D566: Dropping Point of Lubricating Grease
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This test determines the temperature at which a grease passes from a semi-solid to a liquid

state under specific test conditions.

Apparatus:

Grease cup

Test tube

Thermometers (for sample and bath)

Heating bath (oil bath)

Stirrer

Procedure:

Sample Preparation: Fill the grease cup with the sample, ensuring no air is trapped inside. A

small amount of grease should be forced through the cup's orifice.

Apparatus Assembly: Place the filled grease cup in the test tube. Insert the sample

thermometer into the test tube.

Heating: Place the test tube assembly into the heating bath. Heat the bath at a controlled

rate (typically 4-7°C/min).[4]

Determination: As the temperature increases, observe the grease. The dropping point is the

temperature at which the first drop of material falls from the cup's orifice.[4][5][6] Record the

temperature on both the sample and bath thermometers.

Reporting: The dropping point is calculated based on the recorded temperatures as specified

in the standard.

ASTM D942: Oxidation Stability of Lubricating Greases
by the Oxygen Pressure Vessel Method
This test method assesses the resistance of lubricating greases to oxidation when stored

statically in an oxygen atmosphere at an elevated temperature.
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Apparatus:

Oxygen pressure vessel (bomb)

Pressure gauge

Sample dishes

Constant temperature bath (99 ± 0.5°C)

Procedure:

Sample Preparation: Place a 4 g sample of grease in each of the five glass sample dishes.

[7]

Apparatus Assembly: Place the sample dishes in the pressure vessel.

Pressurization: Seal the vessel and fill it with oxygen to a pressure of 110 psi (758 kPa).[8]

Heating: Immerse the pressure vessel in the constant temperature bath maintained at 99°C.

[8]

Data Collection: Record the pressure at specified intervals. The test is typically run for 100

hours.

Reporting: The degree of oxidation is determined by the decrease in oxygen pressure over

the test period.[8]

Visualizations
Chemical Structure of Barium Oleate
Caption: Barium Oleate Structure

Barium Grease Manufacturing Workflow
Caption: Barium Grease Manufacturing

Mechanism of Barium Oleate as a Grease Thickener
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Caption: Grease Thickening Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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